N-(2-phenoxyethyl)-m-toluidine

• Molecular Formula: C15H17NO
• Molecular Weight: 227.30 g/mol
• IUPAC Name: 3-methyl-N-(2-phenoxyethyl)aniline
• InChI: InChI=1S/C15H17NO/c1-13-6-5-7-14(12-13)16-10-11-17-15-8-3-2-4-9-15/h2-9,12,16H,10-11H2,1H3
• InChI Key: QQXFKGYREUKASY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCCOC2=CC=CC=C2

Description

N-(2-phenoxyethyl)-m-toluidine is a useful research compound. Its molecular formula is C15H17NO and its molecular weight is 227.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

138 parts of phenylglycol, 214 parts of m-toluidine and 15 parts of diphenyl phosphite are mixed whilst stirring. The reaction is carried out using the method described in Example 9. 193 parts of N-(2-phenoxyethyl)-m-toluidine, corresponding to a yield of 85% of theory, are obtained at a boiling point of 186° - 192° C/5 mm Hg.

Synthesis routes and methods II

Procedure details

138 parts of phenylglycol, 214 parts of m-toluidine and 15 parts of triphenyl phosphite are mixed whilst stirring and next heated to 210° C internal temperature. At this temperature, the elimination of water commences. The mixture is then heated to an internal temperature of 223° C in the course of 9 hours. During this time, 18 parts of water have distilled off and the condensation has ended. The excess starting material is then distilled off. 198 parts of N-(2-phenoxyethyl)-m-toluidine, corresponding to a yield of 87% of theory, distil at a boiling point of 186° - 192° C/5 mm Hg.